Cas no 954232-79-2 (4-Cyclopropylpyrimidine-5-carboxylic acid)

• Product Name: 4-Cyclopropylpyrimidine-5-carboxylic acid
• CAS No: 954232-79-2
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD09750207
• CID: 4667259
• PubChem ID: 22308487
• Update Time: 2023-08-14

4-Cyclopropylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropylpyrimidine-5-carboxylic acid
• TQ0069
• 5-Pyrimidinecarboxylic acid, 4-cyclopropyl-
• Z2255082015
• 4-Cyclopropylpyrimidine-5-carboxylic acid

• MDL： MFCD09750207
• Inchi： 1S/C8H8N2O2/c11-8(12)6-3-9-4-10-7(6)5-1-2-5/h3-5H,1-2H2,(H,11,12)
• InChI Key： VEXMJAAOVBVENI-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CN=C1C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 0.3
• Topological Polar Surface Area: 63.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives